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Compound of Interest

Compound Name: 1-Bromo-5-butylundecane

Cat. No.: B13365419

Get Quote

Executive Summary & Hazard Context
1-Bromo-5-butylundecane (C₁₅H₃₁Br) is a high-molecular-weight alkylating agent. Unlike

smaller alkyl halides (e.g., methyl iodide) which pose high inhalation risks due to volatility, this

C15 analog presents a distinct contact-persistence hazard.

Its lipophilic nature allows it to adhere tenaciously to surfaces and skin, resisting simple

aqueous washdown. While its vapor pressure is low at room temperature, it remains a potent

electrophile capable of alkylating biological nucleophiles (DNA/proteins) upon absorption.

Core Safety Directive: Treat as a Skin-Absorbing Irritant and Environmental Toxin. Operational

safety must focus on preventing dermal contact and managing "oily" surface contamination.[1]

[2][3]

Risk Assessment & PPE Matrix
The following protocol is derived from permeation data for homologous alkyl bromides. Due to

the lack of specific breakthrough data for this isomer, we apply "Worst-Case Read-Across"

logic using data from lighter, more aggressive analogs (e.g., 1-Bromobutane).
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PPE Selection Logic
Permeation Physics: Halogenated hydrocarbons can permeate standard latex and thin nitrile

rapidly.

Degradation: Long-chain bromoalkanes can swell rubber polymers, compromising

mechanical integrity.

Recommended PPE Table[3]
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Protection Zone
Standard Operation
(Analytical/Small
Scale)

High-Risk
Operation
(Synthesis/Spill
Cleanup)

Scientific Rationale

Hand Protection

Nitrile (Double

Gloved)Outer: 5 mil

(min)Inner: 4 mil

Laminate

(EVOH/PE)Brand:

Silver Shield® or

4H®Worn under

Nitrile for dexterity

Alkyl bromides

degrade Nitrile over

time. Laminate films

provide >480 min

breakthrough

protection against

broad-spectrum alkyl

halides.

Eye Protection
Chemical Safety

Goggles(Indirect Vent)

Face Shield +

Goggles

Splash hazard is the

primary risk. Safety

glasses are

insufficient due to the

chemical's low surface

tension (creeping).

Respiratory
Fume Hood (Face

velocity: 100 fpm)

Half-Face

RespiratorCartridge:

Organic Vapor (OV)

Low vapor pressure

reduces inhalation risk

unless heated or

aerosolized.

Body
Lab Coat

(Cotton/Poly)

Tyvek® or Chem-Tape

Apron

Lipophilic liquids soak

into cotton.

Impervious aprons

prevent "wicking" to

skin.

Operational Workflow: Handling & Synthesis
This workflow ensures containment of the alkylating agent throughout its lifecycle.

DOT Diagram: Safe Handling Process Flow
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Caption: Logical flow for handling 1-Bromo-5-butylundecane, emphasizing containment and

waste segregation.

Storage Retrieval
(Cool, Dark, Dry)

PPE Verification
(Double Nitrile / Goggles)

Transfer in Fume Hood
(Use Glass/Teflon - NO Polystyrene)

Experimental Use
(Keep < 100°C to limit vapors)

Spill Event?

Absorb: Vermiculite/Sand
Solvent: Acetone Wash

YES

Disposal
(Halogenated Waste Stream)

NO (Routine)
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Click to download full resolution via product page

Step-by-Step Protocol
A. Pre-Operational Checks

Material Compatibility: Verify all plastics. 1-Bromo-5-butylundecane acts as a solvent.

Safe: Glass, Teflon (PTFE), Polypropylene (PP).

Avoid: Polystyrene (PS), PVC tubing (plasticizer leaching).

Glove Inspection: Inflate nitrile gloves to check for pinholes before donning.

B. Active Handling
Transfer: Always transfer inside a certified chemical fume hood.

Pipetting: Use positive displacement pipettes if available to prevent dripping (low surface

tension fluid).

Heating: If the protocol requires heating >60°C, a reflux condenser is mandatory to prevent

vapor generation.

C. Decontamination (The "Oily Residue" Issue)
Because this chemical is heavy and lipophilic, it does not evaporate. Spills remain hazardous

indefinitely.

Solvent Wash: Wipe glassware/surfaces with Acetone or Ethanol first to solubilize the

bromide.

Soap Wash: Follow with an aqueous detergent scrub to remove the solvent residue.

Verification: Use a UV lamp (if applicable for conjugated byproducts) or simple visual

inspection for "beading" water to ensure cleanliness.

Emergency Response & Disposal Logic
DOT Diagram: Emergency Decision Matrix
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Caption: Immediate response logic for exposure or release events.

Exposure Event Identify Type

Skin Contact
(Lipophilic Absorption)

Eye Splash

Inhalation
(Mist/Vapor)

1. Blot (Don't Rub)
2. Soap & Water (15 min)

3. Seek Medical Aid

1. Flush (15 min)
2. Lift Eyelids

3. Ophthalmologist

1. Fresh Air
2. Oxygen if needed
3. Monitor Edema

Click to download full resolution via product page

[1][2][3][4][5][6][7][8][9][10]

Disposal Specifications
Critical Rule: Never dispose of alkyl bromides in the sanitary sewer. They are toxic to aquatic

life and persist in the environment.

Segregation: Collect in a dedicated Halogenated Organic Waste container.

Why? Mixing halogenated waste with non-halogenated solvents (e.g., pure acetone)

increases disposal costs significantly (requires high-temp incineration to prevent dioxin

formation).

Labeling: Clearly mark "Contains Alkyl Bromides - Potential Sensitizer."

Quenching (Optional for large quantities): If instructed by EHS, small amounts can be

chemically quenched by reacting with a nucleophile (e.g., ethanolic KOH) before disposal,

but this generates heat and should only be done by experienced chemists.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.1000
https://echa.europa.eu/information-on-chemicals
https://www.benchchem.com/product/b13365419?utm_src=pdf-custom-synthesis#bc-rfq
https://www.fishersci.com/store/msds?partNumber=AC106770010&productDescription=1-BROMOBUTANE%2C+99%25+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-CH-Site/it_IT/-/CHF/ShowDocument-File?ProductSKU=MDA_CHEM-841884&DocumentId=841884_EN_CY.PDF&DocumentType=MSD&Language=EN&Country=CY&Origin=SERP&Display=inline
https://www.tcichemicals.com/BE/en/sds/B1476_EU_6N.pdf
http://www.thermofishersci.in/lit/Kimberly%20Clark%20Nitrile%20Gloves%20Chemical%20Resistance%20Guide.pdf
https://ehs.yale.edu/sites/default/files/files/nitril-gloves-chemical-resistance-kimberly-clark.pdf
https://www.showagroup.com/wp-content/uploads/2021/04/NDEX-Chem-Permeation-Guide-WEB.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0038.pdf
https://response.epa.gov/site/download.ashx?counter=359621
https://ehs.cornell.edu/book/export/html/1312
https://dollycorporation.com/blogs/safety-handling-guidelines-bromine-bromide-chemicals
https://www.benchchem.com/product/b13365419/docs#technical-guide-operational-safety-handling-of-1-bromo-5-butylundecane
https://www.benchchem.com/product/b13365419/docs#technical-guide-operational-safety-handling-of-1-bromo-5-butylundecane
https://www.benchchem.com/product/b13365419/docs#technical-guide-operational-safety-handling-of-1-bromo-5-butylundecane
https://www.benchchem.com/product/b13365419/docs#technical-guide-operational-safety-handling-of-1-bromo-5-butylundecane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13365419?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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